Cas no 2680667-43-8 (4-Methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid)

• Product Name: 4-Methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid
• CAS No: 2680667-43-8
• MF: C₈H₆F₃NO₃S
• MW: 253.198351383209
• CID: 5646982
• PubChem ID: 165936405
• Update Time: 2023-09-20

4-Methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid
• 2680667-43-8
• EN300-28279195
• 4-Methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid

• Inchi： 1S/C8H6F3NO3S/c1-3-4(6(13)14)2-16-5(3)12-7(15)8(9,10)11/h2H,1H3,(H,12,15)(H,13,14)
• InChI Key： PQXIDXRLZNWQHV-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(C)=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 253.00204871g/mol
• Monoisotopic Mass: 253.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 94.6Ų